Cas no 89209-04-1 (2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl-)

2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl- structure
89209-04-1 structure
Product Name:2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl-
CAS No:89209-04-1
MF:C11H14N2S
MW:206.307260990143
CID:608713
PubChem ID:13114403
Update Time:2025-04-19

2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 4-(1,1-dimethylethyl)-6-methyl-
    • 4-tert-butyl-6-methyl-2,1,3-benzothiadiazole
    • 89209-04-1
    • DTXSID90519010
    • Inchi: 1S/C11H14N2S/c1-7-5-8(11(2,3)4)10-9(6-7)12-14-13-10/h5-6H,1-4H3
    • InChI Key: JNBOTKOXLWMOLA-UHFFFAOYSA-N
    • SMILES: S1N=C2C=C(C)C=C(C2=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 206.08776963g/mol
  • Monoisotopic Mass: 206.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54Ų
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